Cas no 2092475-87-9 (3-(2-bromoethyl)oxan-4-one)

• Product Name: 3-(2-bromoethyl)oxan-4-one
• CAS No: 2092475-87-9
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• MDL: MFCD30673807
• CID: 5239437
• Update Time: 2025-07-19

3-(2-bromoethyl)oxan-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 3-(2-bromoethyl)tetrahydro-
• 3-(2-bromoethyl)oxan-4-one

• MDL： MFCD30673807
• Inchi： 1S/C7H11BrO2/c8-3-1-6-5-10-4-2-7(6)9/h6H,1-5H2
• InChI Key： YZBUGDDHSYKCQH-UHFFFAOYSA-N
• SMILES： C1OCCC(=O)C1CCBr

Additional information on 3-(2-bromoethyl)oxan-4-one

3-(2-Bromoethyl)oxan-4-one: A Comprehensive Overview of CAS No. 2092475-87-9

3-(2-Bromoethyl)oxan-4-one, also known by its CAS number 2092475-87-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a bromoethyl group attached to a tetrahydro-2H-pyran-4-one ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The synthesis of 3-(2-bromoethyl)oxan-4-one can be achieved through several well-documented methods. One common approach involves the reaction of 4-hydroxytetrahydropyran with 1,2-dibromoethane in the presence of a base, such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the bromoethyl derivative. The resulting product can then be purified using standard techniques such as column chromatography or recrystallization.

In recent years, 3-(2-bromoethyl)oxan-4-one has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block for the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of novel antiviral compounds derived from 3-(2-bromoethyl)oxan-4-one. These compounds exhibited potent inhibitory activity against several RNA viruses, including influenza and coronaviruses, making them promising candidates for further development.

Beyond antiviral applications, 3-(2-bromoethyl)oxan-4-one has also shown promise in the development of anticancer drugs. A research team at the University of California, San Francisco, recently published a paper in the Cancer Research journal detailing their work on a novel class of small molecules that target specific cancer pathways. These molecules were synthesized using 3-(2-bromoethyl)oxan-4-one as a key intermediate and demonstrated significant efficacy in inhibiting tumor growth in both in vitro and in vivo models.

The structural versatility of 3-(2-bromoethyl)oxan-4-one also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques are widely employed in pharmaceutical research to rapidly identify lead compounds with desired biological activities. By incorporating 3-(2-bromoethyl)oxan-4-one into combinatorial libraries, researchers can explore a wide range of chemical space and identify novel scaffolds with potential therapeutic applications.

In addition to its role as a synthetic intermediate, 3-(2-bromoethyl)oxan-4-one has been investigated for its inherent biological properties. Studies have shown that this compound exhibits moderate cytotoxic activity against certain cancer cell lines, suggesting that it may have direct therapeutic potential beyond its use as an intermediate. However, further research is needed to fully understand its mechanisms of action and to optimize its pharmacological properties.

The safety and environmental impact of 3-(2-bromoethyl)oxan-4-one are important considerations for both industrial and academic applications. While no significant toxicological data is currently available for this compound, it is generally handled with standard laboratory precautions due to the presence of bromine, which can be reactive under certain conditions. Additionally, proper waste disposal protocols should be followed to minimize any potential environmental impact.

In conclusion, 3-(2-bromoethyl)oxan-4-one, identified by CAS number 2092475-87-9, is a multifaceted compound with broad applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features make it an invaluable building block for the synthesis of various biologically active molecules, including antiviral and anticancer agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern pharmaceutical development.